Cas no 2877688-89-4 (2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo1,5-apyrazin-4-amine)

• Product Name: 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo1,5-apyrazin-4-amine
• CAS No: 2877688-89-4
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 5330781
• Update Time: 2025-06-13

2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo1,5-apyrazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-[(4-methoxyphenyl)methyl]-N-methylpyrazolo[1,5-a]pyrazin-4-amine
• 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo1,5-apyrazin-4-amine

• Inchi： 1S/C18H20N4O/c1-21(12-13-3-7-15(23-2)8-4-13)18-17-11-16(14-5-6-14)20-22(17)10-9-19-18/h3-4,7-11,14H,5-6,12H2,1-2H3
• InChI Key： GWYGEJCKNGIHPG-UHFFFAOYSA-N
• SMILES： C12=CC(C3CC3)=NN1C=CN=C2N(CC1=CC=C(OC)C=C1)C

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.71±0.30(Predicted)

Additional information on 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo1,5-apyrazin-4-amine

Introduction to 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine (CAS No. 2877688-89-4)

2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine, identified by its CAS number 2877688-89-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the pyrazolopyrazine class, a heterocyclic scaffold known for its diverse biological activities. The presence of multiple functional groups, including a cyclopropyl ring, a methoxy-substituted phenyl ring, and a dimethylamino group, contributes to its unique chemical profile and may influence its interaction with biological targets.

Thepyrazolo[1,5-a]pyrazine core is a fused bicyclic system that has been extensively studied for its role in various pharmacological applications. This scaffold is capable of adopting multiple conformations, which can enhance binding affinity and selectivity when interacting with biological macromolecules. In recent years, derivatives ofpyrazolo[1,5-a]pyrazine have been explored for their potential in treating a range of diseases, including neurological disorders, cancer, and inflammatory conditions. The specific substitution pattern in 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine may confer unique properties that make it a promising candidate for further investigation.

Thecyclopropyl substituent is particularly noteworthy as it can introduce steric hindrance and modulate the electronic properties of the molecule. This group has been shown to enhance binding interactions in several drug candidates by occupying hydrophobic pockets or influencing the conformational flexibility of the binding site. Additionally, themethoxyphenyl moiety can participate in hydrophobic interactions and π-stacking interactions with aromatic residues in protein targets. The combination of these features suggests that 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine may exhibit potent activity against specific biological pathways.

In the context of drug discovery, theN-methyl andN-(4-methoxyphenyl)methyl groups play crucial roles in determining the compound's pharmacokinetic properties and binding affinity. The N-methyl group can influence metabolic stability by affecting the compound's solubility and permeability across biological membranes. Meanwhile, the N-(4-methoxyphenyl)methyl group can enhance interactions with polar or charged residues in protein targets. These features make 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance ofpyrazolopyrazine-based compounds in addressing unmet medical needs. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, which are critical in treating cancers driven by aberrant signaling pathways. The structural features of 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine align well with those of known kinase inhibitors, suggesting that it may exhibit inhibitory activity against relevant targets. Furthermore, its unique substitution pattern could allow for fine-tuning of potency and selectivity through structure-based drug design approaches.

TheCAS number 2877688-89-4 provides a unique identifier for this compound, facilitating its use in scientific literature and regulatory submissions. Researchers interested in exploring the pharmacological potential of this compound can utilize this identifier to access detailed chemical information and synthesis protocols. The availability of high-quality starting materials and reference standards under this CAS number ensures consistency in experimental procedures and reproducibility of results.

The synthesis of 2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps may include cyclization reactions to form the pyrazolopyrazine core, functional group interconversions to introduce the cyclopropyl and methoxyphenyl substituents, and protection-deprotection strategies to ensure regioselectivity during derivatization. Advanced techniques such as transition metal catalysis may be employed to facilitate these transformations efficiently.

In conclusion,2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyrazin-4-amine (CAS No. 2877688-89-4) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. Itscyclopropyl,methoxyphenyl, andN-methyl substituents contribute to its chemical diversity and may enable interactions with specific biological targets relevant to various diseases. As research continues in medicinal chemistry,2-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methylpyrazolo[1,5-a]pyразин - 4 - амин holds significant potential as a lead compound or building block for developing novel therapeutic agents.